Cas no 85985-30-4 (2-(1-Ethoxyethyl)pyrazine)

• Product Name: 2-(1-Ethoxyethyl)pyrazine
• CAS No: 85985-30-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2808866
• PubChem ID: 71406239
• Update Time: 2025-04-21

2-(1-Ethoxyethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• DTXSID70826850
• SCHEMBL18973909
• 2-(1-Ethoxyethyl)pyrazine
• 85985-30-4

• Inchi： 1S/C8H12N2O/c1-3-11-7(2)8-6-9-4-5-10-8/h4-7H,3H2,1-2H3
• InChI Key： JLQHDMISJWRNMO-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1C=NC=CN=1

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35Ų